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An In-depth Technical Guide on Gender Differences in Suicidal Acts: Core Findings from Mergl
et al.

This technical guide provides a detailed analysis of the research conducted by Roland Mergl
and his colleagues on the gender differences observed in suicidal acts. The primary focus is on
the "gender paradox" in suicide, where females exhibit a higher rate of suicide attempts, while
males have a significantly higher rate of completed suicides. This document is intended for
researchers, scientists, and drug development professionals, offering a comprehensive
overview of the quantitative data, experimental methodologies, and logical frameworks derived
from this body of work.

Data Presentation

The following tables summarize the key quantitative findings from the research by Mergl and
colleagues, primarily drawing from their 2015 publication in PLOS ONE, "What Are Reasons for
the Large Gender Differences in the Lethality of Suicidal Acts? An Epidemiological Analysis in
Four European Countries."[1][2][3]

Table 1: Overall Lethality of Suicidal Acts by Gender
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Total o ) Male:Femal
o Completed Suicide Lethality .
Gender Suicidal o e Lethality
Suicides Attempts Rate (%) .
Acts Ratio
Male 4,106 571 3,535 13.9% 343:1
Female 4,836 196 4,640 4.1%

Source: Mergl et al. (2015). Data collected from eight regions in Germany, Hungary, Ireland,
and Portugal.[1][2][3]

Table 2: Gender Differences in the Choice of Suicide Methods for All Suicidal Acts (Fatal and
Non-Fatal)

Suicide Method Male (%) Female (%)
ﬂanging/StranguIation/Suffocat 120 01
ion

Jumping from a high place 35 2.0
Drowning 1.1 0.5
Firearms/Explosives 0.8 0.1
Moving Object 1.1 0.5
Sharp Object 8.8 4.8
Poisoning by drugs 60.1 82.7
Poisoning by other substances  10.1 6.3
Other/Not specified 2.5 1.0

Source: Mergl et al. (2015). Percentages are calculated based on the total number of suicidal
acts for each gender.[1][2]

Table 3: Method-Specific Lethality of Suicidal Acts by Gender
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Suicide Method Lethality in Males (%) Lethality in Females (%)
ﬂanging/StranguIation/Suffocat 199 69 3

ion

Jumping from a high place 69.2 41.1

Drowning 76.1 50.0

Firearms/Explosives 93.9 100.0

Moving Object 66.7 54.2

Sharp Object 8.3 1.7

Poisoning by drugs 2.4 1.2

Poisoning by other substances  11.8 6.9

Source: Mergl et al. (2015). Lethality is calculated as (Completed Suicides / Total Suicidal Acts
for that method) * 100.[1][2]

Table 4: Gender Differences in Suicidal Intent (Based on the Feuerlein Scale)

Suicidal Intent Category Male (%) Female (%)
Serious Suicide Attempt 57.1 48.6

Parasuicidal Gesture Not specified Not specified
Parasuicidal Pause Not specified Not specified

(Non-habitual) Deliberate Self- N .
H Not specified Not specified
arm

Source: Mergl et al. (2015) and Freeman et al. (2017). The 2015 study found that among non-
fatal suicide attempts, a significantly higher proportion in men were rated as "serious." The
2017 study by Freeman, Mergl et al. provides a more detailed breakdown.[2][4][5][6] A
significant association between suicide intent and gender was found, with 'Serious Suicide
Attempts' being rated more frequently in males.[4][5]
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Experimental Protocols

The research conducted by Mergl and his team is primarily based on epidemiological data
collected through the "European Alliance Against Depression (EAAD)" and the "OSPI-Europe”
(Optimised Suicide Prevention Programmes and their Implementation in Europe) projects.

Study Design: The core methodology involves a cross-sectional analysis of data on fatal and
non-fatal suicidal acts collected across multiple European regions.[1][2]

Data Collection:

o Data Sources: Information on suicidal acts was gathered from various sources, including
general hospitals, psychiatric hospitals, and coroners' offices.

o Case Ascertainment: For non-fatal suicidal acts, data was collected on individuals presenting
to emergency departments or admitted to hospitals following a suicide attempt. For fatal
suicidal acts (completed suicides), data was obtained from official mortality registries and
medico-legal records.

o Standardized Assessment: A standardized protocol was used for data collection across all
participating regions to ensure comparability. This included demographic information, the
method of the suicidal act, and clinical characteristics.

Measurement of Suicidal Intent:

o Feuerlein Scale: In some of the associated studies, the intentionality of the suicide attempt
was assessed using the Feuerlein scale.[4][5] This scale categorizes suicidal acts based on
the patient's reported intent and the circumstances surrounding the act into categories such
as 'Serious Suicide Attempt', 'Parasuicidal Pause', and 'Parasuicidal Gesture'.[4][5]

Statistical Analysis:

» Descriptive Statistics: Frequencies and percentages were used to describe the distribution of
suicide methods and other characteristics by gender.

o Chi-Square Tests: These were employed to test for significant differences in the distribution
of categorical variables (e.g., choice of suicide method) between males and females.[4][5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12323086?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0129062
https://pubmed.ncbi.nlm.nih.gov/26147965/
https://www.researchgate.net/publication/274210192_A_Cross-National_analyisis_of_Gender_Differences_in_Suicidal_Intent
https://pmc.ncbi.nlm.nih.gov/articles/PMC5492308/
https://www.researchgate.net/publication/274210192_A_Cross-National_analyisis_of_Gender_Differences_in_Suicidal_Intent
https://pmc.ncbi.nlm.nih.gov/articles/PMC5492308/
https://www.researchgate.net/publication/274210192_A_Cross-National_analyisis_of_Gender_Differences_in_Suicidal_Intent
https://pmc.ncbi.nlm.nih.gov/articles/PMC5492308/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12323086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» Logistic Regression: Binary logistic regression analysis was used to identify predictors of the
lethality of suicidal acts.[2]

e Poisson Regression: This was utilized to examine the contribution of the choice of methods
and method-specific lethality to the observed gender differences in the overall lethality of
suicidal acts.[2]

Mandatory Visualization

The following diagrams illustrate the key conceptual frameworks and logical relationships
derived from the research of Mergl and colleagues.
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Caption: Factors contributing to the gender paradox in suicidal behavior.
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Caption: Workflow of epidemiological studies on suicidal acts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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